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How to remove air bubbles from under a
coverslip with Entellan.
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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

Technical Support Center: Entellan Mounting
Medium

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
issues with air bubbles when using Entellan mounting medium.

Frequently Asked Questions (FAQSs)

Q1: What are the common causes of air bubbles when mounting with Entellan?

Al: Air bubbles under the coverslip are a frequent issue in slide preparation. The primary
causes include:

 Vigorous shaking of the Entellan bottle: This can introduce numerous small bubbles into the
viscous medium.[1][2]

e Trapped air in the specimen: The tissue itself can hold air, which is then released into the
mounting medium.[1][3]

« Incorrect coverslipping technique: Lowering the coverslip flat onto the slide instead of at an
angle can trap air.[4]
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« Insufficient mounting medium: Using too little Entellan will not allow the space under the
coverslip to be completely filled, leaving air pockets.[4][5]

» Incomplete dehydration and clearing: Since Entellan is a xylene or toluene-based medium,
any residual water or alcohol in the tissue can lead to bubble formation and turbidity.[6][7]

Q2: How can | prevent air bubbles from forming in the first place?
A2: Proactive measures are the most effective way to avoid air bubbles:

o Proper Handling of Entellan: Avoid shaking the bottle. If bubbles are present in the stock
bottle, allow it to sit undisturbed for them to dissipate, or centrifuge the bottle at a low speed.

[1](218]

o Correct Application of Entellan: Dispense a small amount of Entellan onto a lab wipe to
clear any bubbles from the dropper tip before applying it to the slide.[9] Apply a sufficient,
continuous line or drop of Entellan to the slide or coverslip.[10]

» Optimal Coverslipping Technique: Hold the coverslip at a 45-degree angle, touch one edge
to the slide where the Entellan is, and slowly lower it to allow the medium to spread evenly
and push air out.[4][11]

e Thorough Specimen Preparation: Ensure the specimen is fully dehydrated and cleared with
xylene before mounting with Entellan.[6][7]

Q3: | already have bubbles under my coverslip with Entellan. How can | remove them?
A3: If bubbles are already present, you can try the following methods:

o Gentle Tapping: Carefully and gently tap the surface of the coverslip with a blunt object, like
a pencil eraser, to encourage the bubbles to move towards the edge.[4]

¢ Manual Manipulation: Use a fine needle or forceps to gently press on the coverslip and guide
the bubbles to the edge.[10]

o Adding More Medium: If a bubble is near the edge of the coverslip, you can apply a small
drop of fresh Entellan to that edge. The capillary action may draw in the new medium and
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push the bubble out.[10]

e Remounting the Slide: For persistent or centrally located bubbles, the most reliable solution
is to remount the slide. This involves soaking the slide in a container of xylene until the
coverslip detaches, then cleaning the slide and specimen and repeating the mounting
process. Soaking in warm PBS for an hour or two can also work for some preparations.[1][2]

Troubleshooting Guide
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Problem

Possible Cause

Recommended Solution

Many small bubbles

throughout the medium

Entellan bottle was shaken or

vortexed.

Centrifuge the Entellan bottle
at a low speed (e.g., 12,000
rpm for 20 minutes) to bring
bubbles to the top.[1][8] Let the
bottle sit undisturbed for

several hours.

A single large bubble under the

center of the coverslip

Incorrect coverslipping
technique (e.g., dropping it
flat).

Carefully lift the edge of the
coverslip with a fine needle to
release the air and reseat it. If

this fails, remount the slide.[4]

Bubbles appearing only
around the tissue section

Air trapped within the tissue

specimen.

Before mounting, place the
slides in a vacuum chamber for
about 45 minutes to remove

trapped air from the tissue.[1]

[3]

Bubbles forming at the edge of

the coverslip

Insufficient amount of Entellan

used.

Apply a small amount of
additional Entellan to the edge
where the bubbles are present
to fill the gap.[10]

Cloudy appearance with small
bubbles

Incomplete dehydration or

clearing of the specimen.

Ensure the specimen goes
through a complete

dehydration series (graded
alcohols) and is thoroughly
cleared with xylene before

mounting.[6][7]

Entellan is too thick, making

bubble removal difficult

Evaporation of the solvent

(xylene/toluene).

Dilute the Entellan with a small
amount of xylene to achieve
the desired viscosity.[7][10]

Experimental Protocols
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Protocol for Mounting a Slide with Entellan to Minimize
Air Bubbles

o Preparation of Materials:
o Ensure microscope slides and coverslips are clean and free of dust and grease.[4][12]
o Have your dehydrated and xylene-cleared tissue section on the slide ready.

o Open the Entellan bottle and let it sit for a few minutes to allow any bubbles near the
opening to dissipate. Do not shake the bottle.[9]

» Application of Entellan:
o Place the slide on a flat, level surface.

o Dispense one or two drops of Entellan onto the tissue section. The amount should be
sufficient to fill the area under the coverslip.[6] For an 8-chamber slide, a continuous strip
of mounting medium may be more effective than individual drops.[10]

¢ Placing the Coverslip:
o Hold a clean coverslip at a 45-degree angle with forceps.
o Touch the bottom edge of the coverslip to the slide, adjacent to the drop of Entellan.

o Slowly and steadily lower the coverslip onto the slide, allowing the Entellan to spread
evenly and push any air out towards the opposite edges.[4][11]

» Setting and Cleaning:
o Allow the slide to sit horizontally for at least 20-30 minutes for the Entellan to set.[6]

o If there is excess Entellan, it can be carefully wiped away from the edges of the coverslip
with a cloth or kimwipe lightly moistened with xylene.[7]

e Troubleshooting During Mounting:
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o If a small bubble is observed, you can gently press on the coverslip with the tip of a pair of
forceps to try and push the bubble to the edge.

Visual Workflow
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Caption: Workflow for preventing and removing air bubbles with Entellan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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